Cas no 353236-19-8 (Fmoc-d-asn(xan)-oh)

• Product Name: Fmoc-d-asn(xan)-oh
• CAS No: 353236-19-8
• MF: C₃₂H₂₆N₂O₆
• MW: 534.558648586273
• MDL: MFCD01076135
• CID: 293321
• Update Time: 2025-11-02

Fmoc-d-asn(xan)-oh Chemical and Physical Properties

Names and Identifiers

• D-Asparagine,N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-9H-xanthen-9-yl-
• FMOC-D-ASN(XAN)-OH
• Nα-Fmoc-Nγ-xanthyl-D-asparagine
• FMOC-D-ASPARAGINE-XANTHYL
• Fmoc-d-asn(xan)-oh

• MDL： MFCD01076135
• Inchi： 1S/C32H26N2O6/c35-29(34-30-23-13-5-7-15-27(23)40-28-16-8-6-14-24(28)30)17-26(31(36)37)33-32(38)39-18-25-21-11-3-1-9-19(21)20-10-2-4-12-22(20)25/h1-16,25-26,30H,17-18H2,(H,33,38)(H,34,35)(H,36,37)/t26-/m1/s1
• InChI Key： BHSJDYJRHPNVAM-AREMUKBSSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC(NC1C2C=CC=CC=2OC2C=CC=CC1=2)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 534.17900
• Monoisotopic Mass: 534.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 883
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114A^2

Experimental Properties

• PSA: 113.96000
• LogP: 6.16170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on Fmoc-d-asn(xan)-oh

Fmoc-d-asn(xan)-oh (CAS No. 353236-19-8): A Comprehensive Guide to Its Properties and Applications

Fmoc-d-asn(xan)-oh (CAS No. 353236-19-8) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of Xanthyl (Xan)-protected asparagine derivatives, which are crucial for the synthesis of complex peptides with specific stereochemical requirements. The growing demand for custom peptide synthesis and drug discovery has made Fmoc-d-asn(xan)-oh a valuable building block in modern biochemistry.

The Fmoc (9-fluorenylmethoxycarbonyl) group in Fmoc-d-asn(xan)-oh serves as a temporary protecting group for the amino function during solid-phase peptide synthesis (SPPS). This protection strategy is particularly important when working with D-asparagine, as it prevents unwanted side reactions and ensures high purity of the final peptide product. Researchers often search for "Fmoc-D-asparagine derivatives" or "Xan-protected amino acids" when looking for specialized reagents like this compound.

One of the most significant advantages of Fmoc-d-asn(xan)-oh is its compatibility with automated peptide synthesizers, which has become a hot topic in biotechnology circles. As the pharmaceutical industry moves toward more personalized medicine approaches, the need for reliable and efficient peptide synthesis building blocks has increased dramatically. The Xanthyl protection on the side chain amide of asparagine provides excellent stability during synthesis while being selectively removable under mild conditions.

Recent advancements in peptide-based therapeutics have put compounds like Fmoc-d-asn(xan)-oh in the spotlight. Many researchers are investigating questions like "how to improve peptide synthesis yield" or "best protecting groups for asparagine" - areas where this compound shows particular utility. Its application extends to the development of peptide vaccines, GPCR-targeted drugs, and various bioconjugation strategies that are revolutionizing modern medicine.

The stereochemistry of D-asparagine in this derivative makes it especially valuable for creating stable peptide analogs resistant to enzymatic degradation. This property is particularly sought after in the development of therapeutic peptides with enhanced pharmacokinetic profiles. Scientists frequently search for terms like "D-amino acids in peptide drugs" or "enhancing peptide stability", highlighting the relevance of compounds like Fmoc-d-asn(xan)-oh in current research trends.

Quality control is paramount when working with Fmoc-protected amino acids, and Fmoc-d-asn(xan)-oh is typically characterized by advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. These quality assurance measures ensure the compound meets the stringent requirements of GMP peptide synthesis and other high-precision applications. The growing interest in "analytical methods for peptide intermediates" reflects the importance of such quality control processes.

Storage and handling of Fmoc-d-asn(xan)-oh require attention to detail, as with all Fmoc-amino acid derivatives. The compound should be stored in a cool, dry environment, protected from light and moisture to maintain its stability. Proper storage conditions are frequently searched topics, with queries like "how to store Fmoc-amino acids" being common among new researchers in the field of peptide chemistry.

The market for specialized amino acid derivatives like Fmoc-d-asn(xan)-oh has seen steady growth, driven by increasing R&D investments in biopharmaceuticals and therapeutic peptides. Industry reports suggest particular growth in demand for chiral amino acid building blocks, positioning this compound as an important material for future drug development. Searches for "amino acid derivatives market trends" often lead to discussions about compounds with similar applications.

In conclusion, Fmoc-d-asn(xan)-oh (CAS No. 353236-19-8) represents a critical tool in modern peptide synthesis and medicinal chemistry. Its unique combination of Fmoc protection and Xanthyl side-chain protection makes it indispensable for researchers working on complex peptide structures, particularly those requiring the incorporation of D-asparagine residues. As the field of peptide therapeutics continues to expand, the importance of high-quality, specialized building blocks like this compound will only increase.